Cas no 5605-46-9 ((3R,5S)-5-(Hydroxymethyl)-1-tosylpyrrolidin-3-ol)

• Product Name: (3R,5S)-5-(Hydroxymethyl)-1-tosylpyrrolidin-3-ol
• CAS No: 5605-46-9
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• CID: 1026274
• PubChem ID: 11265723
• Update Time: 2025-06-13

(3R,5S)-5-(Hydroxymethyl)-1-tosylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3R,5S)-5-(Hydroxymethyl)-1-tosylpyrrolidin-3-ol
• (2S,4R)-4-Hydroxy-1-[(4-methylphenyl)sulfonyl]pyrrolidine-2-methanol
• (3R,5S)-5-(hydroxymethyl)-1-(4-methylphenyl)sulfonylpyrrolidin-3-ol
• 2-Amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide
• trans-(-)-4-Hydroxy-1-(p-tolylsulfonyl)pyrrolidine-2-methanol
• N-Tosylhydroxy-L-prolinol
• (3R,5S)-5-(hydroxymethyl)-1-[(4-methylphenyl)sulfonyl]-3-pyrrolidinol
• DB-344688
• (2S,4R)-1-(4-toluenesulfonyl)-2-hydroxymethyl-4-hydroxy pyrrolidine
• AKOS000279979
• DTXSID40460604
• (2S, 4R)-2-Hydroxymethyl-4-hydroxy-1-(4-toluenesulfonyl)-pyrrolidine
• SCHEMBL9211270
• RBSLQBNFZCEBJT-WDEREUQCSA-N
• 5605-46-9
• A851971
• J-501270

• Inchi： 1S/C12H17NO4S/c1-9-2-4-12(5-3-9)18(16,17)13-7-11(15)6-10(13)8-14/h2-5,10-11,14-15H,6-8H2,1H3/t10-,11+/m0/s1
• InChI Key： RBSLQBNFZCEBJT-WDEREUQCSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C[C@@H](C[C@H]1CO)O)(=O)=O

Computed Properties

• Exact Mass: 271.08800
• Monoisotopic Mass: 271.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.364
• Melting Point: 132-133 ºC
• PSA: 86.22000
• LogP: 1.12990

Additional information on (3R,5S)-5-(Hydroxymethyl)-1-tosylpyrrolidin-3-ol

Recent Advances in the Synthesis and Applications of (3R,5S)-5-(Hydroxymethyl)-1-tosylpyrrolidin-3-ol (CAS: 5605-46-9)

The compound (3R,5S)-5-(Hydroxymethyl)-1-tosylpyrrolidin-3-ol (CAS: 5605-46-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing provides an overview of the latest advancements in the synthesis, characterization, and applications of this compound, with a focus on its role in drug discovery and development.

Recent studies have highlighted the importance of (3R,5S)-5-(Hydroxymethyl)-1-tosylpyrrolidin-3-ol as a chiral building block for the synthesis of various pharmacologically active compounds. Its unique stereochemistry and functional groups make it an ideal candidate for the development of enzyme inhibitors, receptor modulators, and other therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel gamma-secretase inhibitors, which are being investigated for their potential in treating Alzheimer's disease.

In terms of synthetic methodologies, researchers have made significant progress in optimizing the production of (3R,5S)-5-(Hydroxymethyl)-1-tosylpyrrolidin-3-ol. A recent publication in Organic Process Research & Development (2024) described an improved asymmetric synthesis route that achieves higher yields (up to 85%) and excellent enantiomeric purity (>99% ee). This advancement addresses previous challenges in scalability and cost-effectiveness, making the compound more accessible for pharmaceutical applications.

The structural features of (3R,5S)-5-(Hydroxymethyl)-1-tosylpyrrolidin-3-ol have also been exploited in the design of prodrugs. Its hydroxyl and tosyl groups serve as convenient handles for further chemical modifications, enabling the development of compounds with enhanced bioavailability. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its successful incorporation into a series of antiviral prodrugs showing improved cellular uptake and metabolic stability.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of derivatives of (3R,5S)-5-(Hydroxymethyl)-1-tosylpyrrolidin-3-ol with biological targets. Molecular docking simulations published in Journal of Chemical Information and Modeling (2023) revealed how the stereochemistry of this compound influences binding affinity to protein targets, offering valuable guidance for rational drug design.

Looking forward, the pharmaceutical industry is showing increasing interest in (3R,5S)-5-(Hydroxymethyl)-1-tosylpyrrolidin-3-ol as evidenced by recent patent filings. Several major pharmaceutical companies have included this compound in their intellectual property portfolios for applications ranging from CNS disorders to infectious diseases. This trend suggests that 5605-46-9 will continue to play an important role in drug discovery pipelines in the coming years.

In conclusion, (3R,5S)-5-(Hydroxymethyl)-1-tosylpyrrolidin-3-ol (CAS: 5605-46-9) represents a valuable chemical entity with diverse applications in medicinal chemistry. The recent advancements in its synthesis and application demonstrate its growing importance in pharmaceutical research. Further studies exploring its potential in new therapeutic areas and improved synthetic routes are expected to emerge in the near future.